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Compound of Interest

2-(2-Hydroxy-5-
Compound Name:
methylphenyl)acetic acid

Cat. No.: B13537405

Get Quote

\ J

CAS No. 41873-66-9[1]
Part 1: Executive Technical Summary

2-(2-Hydroxy-5-methylphenyl)acetic acid is a bifunctional aromatic building block
characterized by an electron-rich phenolic moiety ortho-positioned to an acetic acid side chain.
This structural arrangement renders the compound highly versatile in heterocyclic synthesis—
specifically as a precursor for benzofuran-2(3H)-ones (coumaranones) via intramolecular
lactonization.

For the research scientist, this compound presents a specific set of stability challenges distinct
from simple phenylacetic acids. Its propensity for oxidative coupling (typical of p-alkyl phenols)
and spontaneous dehydration requires rigorous control over storage humidity and pH
environments.

Chemical Identity & Physical Properties
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Property Data

Chemical Name 2-(2-Hydroxy-5-methylphenyl)acetic acid
5-Methyl-2-hydroxyphenylacetic acid; (2-

Synonyms ) )
Hydroxy-5-methylphenyl)ethanoic acid

CAS Number 41873-66-9

Molecular Formula CoH1003

Molecular Weight 166.17 g/mol

Physical State Off-white to beige powder

Melting Point 118-120 °C

- Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility . .
Sparingly soluble in Water

Acidity (pKa) ~4.2 (Carboxyl), ~10.0 (Phenol)

Part 2: Hazard Identification & Risk Assessment[6]

While classified under GHS as an Irritant, the "Senior Scientist" perspective requires
acknowledging the reactive hazards of the phenol group. Phenols can be readily absorbed
through the skin and may cause depigmentation or chemical burns upon prolonged contact,
even if not explicitly classified as corrosive in all jurisdictions.

GHS Classification (29 CFR 1910.1200)

o Skin Corrosion/Irritation: Category 2 (H315)
e Serious Eye Damage/Eye Irritation: Category 2A (H319)
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[1]

Signal Word: WARNING
Precautionary Decision Logic (Graphviz)
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The following decision tree outlines the mandatory PPE and engineering controls based on the
operational scale.

Experimental Scale

<1 Gram >1 Gram
(Weighing/Aliquot) (Synthesis/Work-up)

tandard /" Liquid Handling \Solid Handling

Standard Fume Hood Containment/Glove Box
(Face Vel. > 100 fpm) (If dust generation high)

PPE: Nitrile Gloves (0.11mm) PPE: Double Nitrile or Neoprene
Safety Glasses N95/P100 Respirator (if open)
Lab Coat Chemical Splash Goggles

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for selecting engineering controls and Personal Protective
Equipment (PPE).

Part 3: Handling, Stability, and Reactivity
The "Self-Validating" Storage Protocol

The primary degradation pathway for this compound is oxidative discoloration (browning) due
to the electron-rich phenol ring and lactonization promoted by moisture/acid.

o Atmosphere: Store under inert gas (Argon or Nitrogen). The phenol group is susceptible to
air oxidation, turning the beige powder dark brown over time.

o Temperature: Refrigerate (2—8 °C).

o Validation:
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o Visual Check: If the powder is dark brown or sticky, significant oxidation or hygroscopic
moisture uptake has occurred.

o Solubility Check: Dissolve 10 mg in 1 mL methanol. The solution should be clear and
colorless to pale yellow. Turbidity suggests polymerization or contamination.

Reactivity Alert: Spontaneous Lactonization

Researchers must be aware that under acidic conditions or high heat, 2-(2-Hydroxy-5-
methylphenyl)acetic acid undergoes intramolecular dehydration to form 5-methylbenzofuran-
2(3H)-one (5-methyl-2-coumaranone).

 Implication for HPLC Analysis: If your mobile phase is highly acidic (e.g., 0.1% TFA), you
may observe a split peak or a secondary peak corresponding to the lactone. Use buffered
mobile phases (Ammonium Acetate/Formate) to maintain the open-chain acid form during
analysis.

Part 4: Experimental Application & Protocol

Context: This compound is frequently used as a scaffold for synthesizing benzofuran
derivatives or as a ligand in coordination chemistry. Below is a standardized protocol for
Lactonization to 5-methylbenzofuran-2(3H)-one, a common intermediate step.

Protocol: Acid-Catalyzed Cyclodehydration

Objective: Convert 2-(2-Hydroxy-5-methylphenyl)acetic acid to its corresponding lactone.
Reagents:

e Substrate: 2-(2-Hydroxy-5-methylphenyl)acetic acid (1.0 eq)

o Catalyst: p-Toluenesulfonic acid (pTSA) (0.05 eq)

e Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

e Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser.
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e Charging: Add the substrate and toluene (0.1 M concentration relative to substrate). Add
catalytic pTSA.

e Reaction: Heat to reflux (110 °C). The reaction is driven by the azeotropic removal of water.

o Causality: Removing water shifts the equilibrium toward the lactone (Le Chatelier's
principle).

» Monitoring: Monitor via TLC (Hexane/EtOAc 7:3). The acid (polar, streaks near baseline) will
disappear, replaced by the lactone (less polar, higher R_f).

o Work-up: Cool to room temperature. Wash with saturated NaHCOs (to remove catalyst and
unreacted acid). Dry organic layer over MgSOQea, filter, and concentrate.

Mechanistic Pathway (Graphviz)

5-Methylbenzofuran-2(3H)-one

(Lactone)

2-(2-Hydroxy-5-methylphenyl) + Y+ : '
acetic acid H (pTSA)N Tetrahedral

. [ .
(Open Chain) emedae
H20
(Removed via Dean-Stark)

Click to download full resolution via product page

Figure 2: Acid-catalyzed cyclodehydration pathway showing the transformation from the open-
chain acid to the benzofuranone derivative.

Part 5: Toxicology & First Aid Measures
Toxicological Profile

e Routes of Entry: Inhalation of dust, Dermal absorption, Ingestion.
o Acute Effects:

o Skin: Causes irritation.[1][2] Phenolic compounds can act as local anesthetics, masking
the initial pain of a burn.
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o Eyes: Severe irritation, potential for corneal damage if not rinsed immediately.

o Chronic Effects: No specific carcinogenicity data available for this CAS. However, structural
analogs (cresols) are investigated for liver/kidney toxicity upon chronic exposure.

Emergency Response Protocol

o Eye Contact: Immediately flush with water for 15 minutes. Lift eyelids. Self-Validation: Do not
stop until the 15-minute timer rings; shorter rinsing is often ineffective for organic acids.

o Skin Contact: Wash with Polyethylene Glycol (PEG 300) or copious soap and water.

o Expert Insight: PEG is superior to water for solubilizing and removing phenols from skin.
o Spill Cleanup:

o Do not dry sweep (creates dust).

o Wet with water/alcohol, absorb with inert material (vermiculite), and place in a hazardous
waste container labeled "Organic Solid - Irritant".

Part 6: Disposal Considerations
Disposal must comply with local, state, and federal regulations (e.g., RCRA in the US).
e Waste Stream: Organic Combustible.

e Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.

 Prohibition: Do not discharge into drains.[1] The phenolic nature poses toxicity risks to
aquatic life (GHS Aquatic Acute categories often apply to substituted phenols).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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